Cas no 802046-04-4 (Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-)

Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- structure
802046-04-4 structure
Product name:Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
CAS No:802046-04-4
MF:C9H14N4S
MW:210.299259662628
CID:713178
PubChem ID:45097214

Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
    • Pyrimidine, 1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]- (8CI)
    • Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]-(8ci)
    • 802046-04-4
    • Inchi: InChI=1S/C9H14N4S/c1-13-6-5-12-9(13)14-7-8-10-3-2-4-11-8/h5-6H,2-4,7H2,1H3,(H,10,11)
    • InChI Key: AWGQSJZVFHGLEY-UHFFFAOYSA-N
    • SMILES: CN1C=CN=C1SCC2=NCCCN2

Computed Properties

  • Exact Mass: 210.09391764g/mol
  • Monoisotopic Mass: 210.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.5Ų

Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Related Literature

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